3-iodo-N-(2-methyl-3-nitrophenyl)benzamide

• IUPAC Name: 3-iodo-N-(2-methyl-3-nitrophenyl)benzamide
• InChI: InChI=1S/C14H11IN2O3/c1-9-12(6-3-7-13(9)17(19)20)16-14(18)10-4-2-5-11(15)8-10/h2-8H,1H3,(H,16,18)
• InChI Key: HGZRENUNBBJGGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)C2=CC(=CC=C2)I
• Molecular Formula: C14H11IN2O3
• Molecular Weight: 382.15 g/mol

Description

3-iodo-N-(2-methyl-3-nitrophenyl)benzamide is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various research fields. This compound is a derivative of benzamide and contains an iodine atom and a nitro group in its structure.

Mechanism of Action

The mechanism of action of 3-iodo-N-(2-methyl-3-nitrophenyl)benzamide is not fully understood. However, it has been suggested that this compound induces cytotoxicity in cancer cells by inhibiting the activity of certain enzymes involved in DNA replication and cell division. It has also been shown to modulate the expression of various genes involved in cell proliferation and apoptosis.
Biochemical and physiological effects:
This compound has been shown to exhibit significant biochemical and physiological effects. In vitro studies have demonstrated that this compound induces apoptosis in cancer cells and inhibits their proliferation. It has also been shown to have anti-inflammatory properties and can modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-iodo-N-(2-methyl-3-nitrophenyl)benzamide in lab experiments is its potential to induce cytotoxicity in cancer cells. This makes it a promising compound for cancer research. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-iodo-N-(2-methyl-3-nitrophenyl)benzamide. One of the areas of interest is the development of novel drugs that target specific proteins using this compound as a ligand. Another area of interest is the investigation of the potential of this compound in the treatment of other diseases, such as inflammatory disorders and autoimmune diseases. Additionally, the optimization of the synthesis method and the improvement of the compound's solubility and bioavailability are also important future directions for research.
In conclusion, this compound is a promising compound with potential applications in various research fields. Its cytotoxic effects on cancer cells, anti-inflammatory properties, and immune-modulating effects make it a valuable compound for scientific research. Further research is needed to fully understand its mechanism of action and to optimize its synthesis method for better bioavailability.

Synthesis Methods

The synthesis of 3-iodo-N-(2-methyl-3-nitrophenyl)benzamide can be achieved through various methods, including the reaction of 2-methyl-3-nitroaniline with iodine and benzoyl chloride in the presence of a base. The yield of this reaction can be improved by optimizing the reaction conditions such as temperature, solvent, and reaction time.

Scientific Research Applications

3-iodo-N-(2-methyl-3-nitrophenyl)benzamide has been used in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to have potential applications in cancer research, where it exhibits cytotoxic effects on cancer cells. It has also been used as a ligand in the development of novel drugs that target specific proteins.